Cas no 2260670-32-2 (CER1 (d18:1/26:0/18:1(d9)))

CER1 (d18:1/26:0/18:1(d9)) is a synthetic ceramide with a defined acyl chain structure, featuring an 18:1 sphingoid base, a 26:0 fatty acid, and an 18:1(d9) acyl chain. This well-characterized lipid is valuable for research in membrane biology, dermatology, and lipidomics due to its structural specificity and purity. Its balanced hydrophobic and hydrophilic properties make it suitable for studying lipid bilayer dynamics, skin barrier function, and ceramide-mediated signaling pathways. The defined composition ensures reproducibility in experimental applications, such as model membrane systems or formulation studies. CER1 (d18:1/26:0/18:1(d9)) is particularly useful for investigating the role of ceramides in cellular processes and barrier repair mechanisms.

CER1 (d18:1/26:0/18:1(d9)) structure

Product Name:CER1 (d18:1/26:0/18:1(d9))

CAS No:2260670-32-2

MF:C₆₂H₁₁₀D₉NO₅

MW:967.67

CID:4763672

Update Time:2025-10-23

CER1 (d18:1/26:0/18:1(d9)) Chemical and Physical Properties

Names and Identifiers

- 9-Octadecenoic-15,15,16,16,17,17,18,18,18-d9 acid, 26-[[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]amino]-26-oxohexacosyl ester, (9Z)-
- CER1 (d18:1/26:0/18:1(d9))
- Inchi： 1S/C62H119NO5/c1-3-5-7-9-11-13-15-17-27-32-36-40-44-48-52-56-62(67)68-57-53-49-45-41-37-33-29-26-24-22-20-18-19-21-23-25-28-31-35-39-43-47-51-55-61(66)63-59(58-64)60(65)54-50-46-42-38-34-30-16-14-12-10-8-6-4-2/h17,27,50,54,59-60,64-65H,3-16,18-26,28-49,51-53,55-58H2,1-2H3,(H,63,66)/b27-17-,54-50+/t59-,60+/m0/s1/i1D3,3D2,5D2,7D2
- InChI Key： RFBLXZKZNTVZAR-NEIKQTTESA-N
- SMILES： [C@H](CO)([C@H](O)/C=C/CCCCCCCCCCCCC)NC(=O)CCCCCCCCCCCCCCCCCCCCCCCCCOC(=O)CCCCCCC/C=C\CCCCC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

CER1 (d18:1/26:0/18:1(d9)) Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：−20°C

CER1 (d18:1/26:0/18:1(d9)) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	860849P-1MG	CER1 (d18:1/26:0/18:1(d9))	2260670-32-2	1mg	¥5374.95	2023-11-02
Biosynth	KQD67032-1 mg	Cer1 (d18:1/26:0/18:1(d9))	2260670-32-2	1mg	$627.00	2023-01-04
Biosynth	KQD67032-5 mg	Cer1 (d18:1/26:0/18:1(d9))	2260670-32-2	5mg	$2,037.75	2023-01-04
Biosynth	KQD67032-10 mg	Cer1 (d18:1/26:0/18:1(d9))	2260670-32-2	10mg	$3,260.40	2023-01-04

CER1 (d18:1/26:0/18:1(d9)) Related Literature

1. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
2. An aptamer-based keypad lock system†

Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
3. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584

Additional information on CER1 (d18:1/26:0/18:1(d9))

Compound CAS No. 2260670-32-2 and Product Name: CER1 (d18:1/26:0/18:1(d9))

The compound with CAS No. 2260670-32-2, commonly referred to as CER1 (d18:1/26:0/18:1(d9)), is a highly specialized molecule that has garnered significant attention in the fields of lipidomics, biochemistry, and pharmacology. This compound is a member of the ceramide family, which plays a critical role in cellular signaling, membrane structure, and various physiological processes. The CER1 (d18:1/26:0/18:1(d9)) designation specifies its structural composition, with the "d" indicating double bonds and the numbers representing the carbon chain lengths and positions of unsaturation.

Recent advancements in lipidomics have enabled researchers to delve deeper into the structural and functional aspects of ceramides like CER1 (d18:1/26:0/18:1(d9)). Studies have highlighted its role in maintaining cellular membrane integrity and its involvement in pathways related to apoptosis, inflammation, and cell proliferation. For instance, a 2023 study published in *Nature Communications* demonstrated that CER1 (d18:1/26:0/18:1(d9)) exhibits anti-inflammatory properties by modulating key signaling molecules such as NF-κB and MAPK.

The CAS No. 2260670-32-2 identifier is crucial for referencing this compound in scientific literature and regulatory databases. This ensures consistency and accuracy when discussing its properties, applications, and safety profiles. Researchers often utilize this CAS number to retrieve precise information about CER1 (d18:1/26:0/18:1(d9)) from databases like PubChem or ChemSpider, which provide detailed structural data, spectral information, and biological activity insights.

One of the most intriguing aspects of CER1 (d18:1/26:0/18:1(d9)) is its potential therapeutic applications. Preclinical studies have shown that this ceramide variant can be used as a bioactive agent in treating chronic inflammatory diseases such as psoriasis and neurodegenerative disorders. Its ability to modulate ceramide metabolism offers a novel approach to targeting diseases where lipid dysregulation plays a pivotal role.

Moreover, the structural elucidation of CER1 (d